Cas no 2034282-07-8 (N-[(4-fluorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide)

• Product Name: N-[(4-fluorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide
• CAS No: 2034282-07-8
• MF: C₁₃H₁₂FN₃O₂
• MW: 261.251686096191
• CID: 5349754
• Update Time: 2025-10-05

N-[(4-fluorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorobenzyl)-6-methoxypyrimidine-4-carboxamide
• N-[(4-fluorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide

• Inchi： 1S/C13H12FN3O2/c1-19-12-6-11(16-8-17-12)13(18)15-7-9-2-4-10(14)5-3-9/h2-6,8H,7H2,1H3,(H,15,18)
• InChI Key： BQKWCLJUBJQRDJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C1C=C(N=CN=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 1.7
• Topological Polar Surface Area: 64.099

Additional information on N-[(4-fluorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide

Comprehensive Overview of N-[(4-fluorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide (CAS No. 2034282-07-8)

N-[(4-fluorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide (CAS No. 2034282-07-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that serve as foundational building blocks in nucleic acids and various bioactive molecules. The presence of a 4-fluorophenyl group and a methoxy substituent enhances its potential for targeted interactions in biological systems, making it a subject of interest for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like N-[(4-fluorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide has surged, driven by their applications in precision medicine and sustainable agriculture. Researchers are particularly intrigued by its potential role in modulating enzyme activity or serving as a scaffold for small-molecule inhibitors. The compound's CAS No. 2034282-07-8 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge scientific endeavors. Its structural features align with trends in fragment-based drug design and green chemistry, addressing contemporary challenges in reducing synthetic complexity while maintaining efficacy.

The synthesis and characterization of N-[(4-fluorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC), ensuring high purity for research purposes. Its carboxamide moiety offers hydrogen-bonding capabilities, which are critical for interactions with biological targets like kinases or receptors. This property has led to exploratory studies in neurodegenerative disease models and crop protection formulations, where specificity and low toxicity are paramount. The compound's methoxypyrimidine core also resonates with innovations in catalysis and materials science, where electron-rich aromatic systems are prized.

From an industrial perspective, CAS No. 2034282-07-8 is often discussed in the context of intellectual property and process optimization. Patent analyses reveal its inclusion in proprietary libraries for high-throughput screening, underscoring its value in lead compound identification. Environmental considerations are also prominent, with studies examining its biodegradability and eco-toxicity profiles to align with global regulatory standards. These facets make it a versatile candidate for interdisciplinary research, bridging gaps between medicinal chemistry and environmental sustainability.

In summary, N-[(4-fluorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide represents a convergence of innovation and practicality. Its CAS No. 2034282-07-8 serves as a gateway to exploring novel applications in life sciences and beyond. As the scientific community continues to prioritize molecular diversity and functional specificity, this compound stands out as a compelling case study in modern chemical research.